Cas no 2635937-46-9 (Benzenemethanol, 2-​bromo-​4-​(1-​methylethyl)​-)

• Product Name: Benzenemethanol, 2-​bromo-​4-​(1-​methylethyl)​-
• CAS No: 2635937-46-9
• MF: C₁₀H₁₃BrO
• MW: 229.11
• CID: 5077375
• Update Time: 2025-05-17

Benzenemethanol, 2-​bromo-​4-​(1-​methylethyl)​- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-​bromo-​4-​(1-​methylethyl)​-

• Inchi： 1S/C10H13BrO/c1-7(2)8-3-4-9(6-12)10(11)5-8/h3-5,7,12H,6H2,1-2H3
• InChI Key： KOKSULIYSHHGNS-UHFFFAOYSA-N
• SMILES： C1(=C(Br)C=C(C=C1)C(C)C)CO

Additional information on Benzenemethanol, 2-​bromo-​4-​(1-​methylethyl)​-

Research Briefing on Benzenemethanol, 2-bromo-4-(1-methylethyl)- (CAS: 2635937-46-9)

Recent studies on the chemical compound Benzenemethanol, 2-bromo-4-(1-methylethyl)- (CAS: 2635937-46-9) have highlighted its potential applications in pharmaceutical and chemical research. This compound, characterized by its brominated and isopropyl-substituted benzene ring, has been the subject of investigation due to its unique structural properties and reactivity. Researchers have focused on its synthesis, characterization, and potential biological activities, making it a compound of interest in drug discovery and development.

The synthesis of Benzenemethanol, 2-bromo-4-(1-methylethyl)- has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These methodological advancements ensure that the compound can be reliably produced for further research and potential industrial applications.

In terms of biological activity, preliminary studies suggest that Benzenemethanol, 2-bromo-4-(1-methylethyl)- exhibits moderate inhibitory effects on certain enzymes and receptors. For instance, it has shown promise as a potential lead compound in the development of enzyme inhibitors targeting specific metabolic pathways. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

The compound's chemical properties, including its stability and reactivity under various conditions, have also been investigated. Researchers have explored its behavior in different solvents and under varying pH levels to understand its potential for use in synthetic chemistry. These studies are crucial for determining the compound's suitability as a building block for more complex molecules in medicinal chemistry.

Despite the promising findings, challenges remain in the development and application of Benzenemethanol, 2-bromo-4-(1-methylethyl)-. Issues such as scalability of synthesis, potential toxicity, and bioavailability need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the compound's full potential.

In conclusion, Benzenemethanol, 2-bromo-4-(1-methylethyl)- (CAS: 2635937-46-9) represents a valuable compound in the field of chemical and pharmaceutical research. Its unique structural features and preliminary biological activities make it a candidate for further investigation. Continued research will be necessary to explore its applications in drug development and synthetic chemistry, paving the way for potential breakthroughs in the field.